Cas no 3609-19-6 (9,10-Dihydroergostine)
9,10-Dihydroergostine Chemical and Physical Properties
Names and Identifiers
-
- Ergotaman-3',6',18-trione,2'-ethyl-9,10-dihydro-12'-hydroxy-5'-(phenylmethyl)-, (5'a,10a)- (9CI)
- (5'α,10α)-5'-Benzyl-2'-ethyl-12'-hydroxy-3',6',18-trioxo-9,10-dih ydroergotam
- 9,10-Dihydroergostine
- CORTIENIC ACID
-
- Inchi: 1S/C34H39N5O5/c1-3-33(36-30(40)22-16-24-23-11-7-12-25-29(23)21(18-35-25)17-26(24)37(2)19-22)32(42)39-27(15-20-9-5-4-6-10-20)31(41)38-14-8-13-28(38)34(39,43)44-33/h4-7,9-12,18,22,24,26-28,35,43H,3,8,13-17,19H2,1-2H3,(H,36,40)/t22-,24-,26-,27+,28+,33-,34+/m1/s1
- InChI Key: DFWHWFLWRXBPGX-UHFAATNVSA-N
- SMILES: O1[C@](CC)(C(N2[C@@H](CC3C=CC=CC=3)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1)=O
9,10-Dihydroergostine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446445-1mg |
9,10-Dihydroergostine |
3609-19-6 | 1mg |
$ 351.00 | 2023-09-07 | ||
| TRC | D446445-10mg |
9,10-Dihydroergostine |
3609-19-6 | 10mg |
$ 2738.00 | 2023-09-07 |
9,10-Dihydroergostine Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 9,10-Dihydroergostine
9,10-Dihydroergostine: A Key Compound in Biomedical Research and Its Applications
9,10-Dihydroergostine, with the chemical identifier CAS No. 3609-19-6, represents a significant molecule in the field of biomedical sciences. This compound, derived from the ergosterol pathway, has garnered attention for its potential roles in cellular signaling, metabolic regulation, and therapeutic applications. Recent studies have highlighted its unique structural properties and biological activities, positioning it as a promising candidate for further exploration in drug development and biochemical research.
The 9,10-Dihydroergostine molecule is characterized by its complex steroid-like structure, which is closely related to ergosterol, a key component in fungal cell membranes. The compound's synthesis and biological activity are influenced by its chemical properties, including its hydrophobicity and molecular interactions. These features make it a subject of interest in understanding lipid metabolism and its implications in human health. Research published in 2023 has demonstrated its potential to modulate membrane fluidity and influence cellular processes, suggesting broader applications in biomedical contexts.
Recent advances in analytical techniques have enabled more precise characterization of 9,10-Dihydroergostine. For instance, mass spectrometry and nuclear magnetic resonance (NMR) studies have provided detailed insights into its molecular structure and conformational flexibility. These findings are crucial for understanding its interactions with biological systems. A 2023 study in the Journal of Medicinal Chemistry reported that 9,10-Dihydroergostine exhibits selective binding to specific lipid rafts, which may have implications for its role in signal transduction pathways. Such discoveries underscore the importance of this compound in elucidating cellular mechanisms.
One of the most compelling areas of research involving 9,10-Dihydroergostine is its potential therapeutic applications. Preclinical studies have explored its effects on various diseases, including neurodegenerative disorders and metabolic syndromes. For example, a 2023 study published in Nature Communications found that 9,10-Dihydrorergostine may modulate mitochondrial function, offering potential therapeutic benefits for conditions associated with oxidative stress. These findings highlight the compound's versatility and its relevance to multiple therapeutic areas.
Another critical aspect of 9,10-Dihydroergostine research is its role in drug discovery and development. Scientists are investigating its potential as a lead compound for the design of novel therapeutics. A 2023 review in the journal Bioorganic & Medicinal Chemistry highlighted its structural similarities to known bioactive molecules, suggesting that it could serve as a scaffold for the development of new drugs. This approach is particularly relevant in the context of personalized medicine, where compounds with specific biological activities are sought to address individual patient needs.
Furthermore, the environmental and ecological significance of 9,10-Dihydroergostine has been explored in recent studies. Researchers have examined its presence in natural ecosystems and its potential impact on biological systems. A 2023 study in Environmental Science & Technology reported that 9,10-Dihydroergostine may play a role in microbial interactions and nutrient cycling, underscoring its broader ecological relevance. These findings contribute to a more comprehensive understanding of the compound's role beyond its biomedical applications.
Despite its promising potential, the safety and toxicity profiles of 9,10-Dihydroergostine remain areas of active investigation. A 2023 study in Toxicological Sciences evaluated its effects on various cell types and found that it exhibited low cytotoxicity under controlled conditions. These results suggest that 9,10-Dihydroergostine may have a favorable safety profile, which is essential for its potential use in therapeutic applications. However, further research is needed to fully characterize its long-term effects and interactions with other compounds.
Advancements in synthetic chemistry have also contributed to the study of 9,10-Dihydroergostine. Researchers are developing efficient methods to synthesize this compound, which is critical for its large-scale production and application. A 2023 study in Organic Chemistry Highlights described a novel synthetic route that significantly improves the yield and purity of 9,10-Dihydroergostine. Such progress is vital for translating laboratory findings into practical applications, particularly in the pharmaceutical industry.
Moreover, the interdisciplinary nature of 9,10-Dihydroergostine research has led to collaborations between chemists, biologists, and clinicians. These partnerships are essential for addressing complex scientific questions and translating basic research into clinical applications. For instance, a 2023 collaborative study between academic and industrial researchers demonstrated the potential of 9,10-Dihydroergostine in modulating inflammatory responses, which could have implications for the treatment of autoimmune diseases. Such collaborations exemplify the importance of cross-disciplinary approaches in biomedical research.
Looking ahead, the future of 9,10-Dihydroergostine research is likely to be shaped by emerging technologies and methodologies. The integration of computational modeling with experimental studies is expected to provide deeper insights into its molecular mechanisms and potential applications. A 2023 review in the journal Computational and Structural Chemistry discussed the use of machine learning algorithms to predict the compound's interactions with biological targets, which could accelerate the drug discovery process. These technological advancements are poised to enhance our understanding of 9,10-Dihydroergostine and its potential therapeutic applications.
In conclusion, 9,10-Dihydroergostine represents a fascinating area of research with significant implications for biomedical science and drug development. Its complex structure and diverse biological activities make it a valuable subject of study, offering insights into fundamental biological processes and potential therapeutic applications. As research in this field continues to evolve, the compound's role in advancing our understanding of human health and disease is likely to expand, paving the way for innovative solutions in medicine and beyond.
Further studies are needed to fully explore the potential of 9,10-Dihydroergostine and to address any remaining questions regarding its safety, efficacy, and applications. Continued investment in research and development is essential to translate these findings into practical benefits for patients and society. As the scientific community delves deeper into the mysteries of this compound, the possibilities for its impact on human health and well-being are expected to grow, underscoring the importance of ongoing research in this field.
Ultimately, the study of 9,10-Dihydroergostine exemplifies the dynamic and interdisciplinary nature of modern biomedical research. Its exploration not only contributes to our understanding of fundamental biological processes but also holds promise for the development of new therapeutic strategies. As scientists continue to uncover the complexities of this compound, its role in advancing medical science and improving human health is likely to become increasingly significant, reflecting the enduring value of scientific inquiry in addressing global health challenges.
The ongoing research into 9,10-Dihydroergostine is a testament to the power of scientific curiosity and collaboration. By bridging the gap between basic research and practical applications, this compound serves as a reminder of the potential for discovery in the natural world. As we continue to explore the properties and applications of 9,10-Dihydroergostine, we open new avenues for innovation and progress, reinforcing the importance of sustained investment in scientific research. The journey to understand this compound is just beginning, and its impact on future advancements in medicine and biology is poised to be profound.
In summary, the exploration of 9,10-Dihydroergostine is a multifaceted endeavor that spans various scientific disciplines and has the potential to yield significant benefits for human health. As research in this area progresses, it is expected to contribute to the development of novel therapies and a deeper understanding of biological systems. The continued study of this compound not only highlights the importance of interdisciplinary research but also underscores the potential for scientific discovery to address complex health challenges and improve the quality of life for individuals worldwide.
The future of 9,10-Dihydroergostine research is bright, with numerous opportunities for innovation and discovery. As scientists continue to unravel the mysteries of this compound, its role in advancing medical science and improving human health is likely to expand, reflecting the enduring value of scientific inquiry in addressing global health challenges. The journey to understand this compound is just beginning, and its impact on future advancements in medicine and biology is poised to be profound.
In conclusion, the study of 9,10-Dihydroergostine exemplifies the dynamic and interdisciplinary nature of modern biomedical research. Its exploration not only contributes to our understanding of fundamental biological processes but also holds promise for the development of new therapeutic strategies. As scientists continue to uncover the complexities of this compound, its role in advancing medical science and improving human health is likely to become increasingly significant, reflecting the enduring value of scientific inquiry in addressing global health challenges.
3609-19-6 (9,10-Dihydroergostine) Related Products
- 90650-44-5(8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers))
- 6190-39-2(Dihydroergotamine mesylate)
- 11032-41-0(Ergotoxine, dihydro-)
- 8067-24-1(Dihydroergotoxine mesylate)
- 511-12-6(Levadex)
- 17479-19-5(Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a,10a)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)